BR2BodPR2: highly fluorescent alternatives to PPh3 and PhPCy2†
Dalton Transactions Pub Date: 2014-06-23 DOI: 10.1039/C4DT00704B
Abstract
The syntheses of highly fluorescent analogues of PPh3 and PhPCy2 based on the Bodipy chromophore are described. The ligands have been incorporated into two- to four-coordinate group 11 metal complexes. The synthesis, characterisation and photophysical properties of the novel ligands and their metal complexes are reported; many of these compounds have also been characterised by single-crystal X-ray diffraction. Incorporation of the phosphino group and complexation to the group 11 metal centre has little effect on the absorption and emission profiles; high molar extinction coefficients and fluorescence quantum yields were still obtained. In particular, incorporation of the dicyclohexylphosphino substituent significantly increases the quantum yields relative to the parent dyes.
Recommended Literature
- [1] An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†
- [2] An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†
- [3] Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†
- [4] An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†
- [5] Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.
- [6] Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†
- [7] An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†
- [8] An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†
- [9] An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†
- [10] An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†
Journal Name：Dalton Transactions
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)